6-Aminomethyl-2,2-dimethyl-2H-chromene

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: (2,2-dimethylchromen-6-yl)methanamine
• InChI: InChI=1S/C12H15NO/c1-12(2)6-5-10-7-9(8-13)3-4-11(10)14-12/h3-7H,8,13H2,1-2H3
• InChI Key: FDKAFBOZVKRHSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=C(O1)C=CC(=C2)CN)C

Description

6-Aminomethyl-2,2-dimethyl-2H-chromene is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 2,2-dimethyl-2H-chromene-6-carbonitrile (1.5 g, 8.1 mmol) and ethanol wet Raney® activated nickel (0.4 g) to a Parr pressure vessel. Immediately add 7N ammonia in methanol (170 mL) and seal the vessel. Purge the reaction vessel with nitrogen, pressurize the reaction mixture with hydrogen (3400 KPa), seal the vessel, agitate the reaction and heat to 60° C. for 20 h. Turn off the heat and allow the reaction mixture to cool to ambient temperature. Vent the excess hydrogen from the vessel and purge the vessel with nitrogen. Filter the reaction mixture to remove the Raney® nickel. Purify by chromatography on silica gel eluting with DCM/2M ammonia in methanol (9:1) to obtain the title compound (1.5 g, 97%). MS (ES+) m/z: 175 M+H−NH3)+.